Ethyl 3-oxo-3-(4-tetrahydropyranyl)propanoate
Overview
Description
Ethyl 3-oxo-3-(4-tetrahydropyranyl)propanoate, also known as ethyl 2-oxo-tetrahydrofuran-3-carboxylate, is an organic compound with the molecular formula C10H16O4. It has a molecular weight of 200.23 . This compound is in liquid form .
Physical And Chemical Properties Analysis
Ethyl 3-oxo-3-(4-tetrahydropyranyl)propanoate is a liquid . It should be stored in a sealed container in a dry environment at a temperature between 2-8°C .Scientific Research Applications
Organic Synthesis Intermediates
Ethyl 3-oxo-3-(4-tetrahydropyranyl)propanoate is a valuable intermediate in organic synthesis. Its structure is versatile for various chemical reactions, making it a precursor for synthesizing complex molecules. For instance, its ketone group can undergo reductive amination, providing a pathway to synthesize amino acid derivatives .
Pharmaceutical Research
In pharmaceutical research, this compound serves as a building block for drug development. Its tetrahydropyran ring is a common motif in many natural products and pharmaceuticals, which means it can be used to create analogs of bioactive molecules for drug screening and optimization .
Material Science
The compound’s reactivity makes it suitable for creating polymers with specific properties. By incorporating it into polymer chains, researchers can alter the physical characteristics of materials, such as flexibility, strength, and resistance to degradation .
Agrochemical Formulation
Ethyl 3-oxo-3-(4-tetrahydropyranyl)propanoate can be used in the synthesis of agrochemicals. Its structural elements can contribute to the development of new pesticides and herbicides with improved efficacy and reduced environmental impact .
Flavor and Fragrance Industry
The compound can also find applications in the flavor and fragrance industry. Through chemical modifications, it can lead to the synthesis of new aromatic compounds that can be used as additives in food products and perfumes .
Catalyst Development
Researchers can use this compound to develop new catalysts. Its chemical structure allows for the introduction of catalytic sites that can enhance the rate of chemical reactions, which is crucial in industrial processes .
Environmental Science
In environmental science, this compound could be explored for its potential use in bioremediation processes. Its chemical makeup might be suitable for breaking down pollutants or synthesizing compounds that can neutralize harmful substances .
Analytical Chemistry
Lastly, Ethyl 3-oxo-3-(4-tetrahydropyranyl)propanoate can be used as a standard or reagent in analytical chemistry. It can help in the development of analytical methods for detecting and quantifying similar compounds in various samples .
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), and H319 (Causes serious eye irritation) . The precautionary statements are P261 (Avoid breathing dust/fume/gas/mist/vapours/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
ethyl 3-(oxan-4-yl)-3-oxopropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O4/c1-2-14-10(12)7-9(11)8-3-5-13-6-4-8/h8H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJFKRDIPKNVADD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)C1CCOCC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60630963 |
Source
|
| Record name | Ethyl 3-(oxan-4-yl)-3-oxopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60630963 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
856414-68-1 |
Source
|
| Record name | Ethyl 3-(oxan-4-yl)-3-oxopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60630963 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 3-(oxan-4-yl)-3-oxopropanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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